REACTION_CXSMILES
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[CH:1]1([O:6][C:7]2[CH:8]=[C:9]([CH:12]=[CH:13][C:14]=2[O:15][CH3:16])[CH2:10]Cl)[CH2:5][CH2:4][CH2:3][CH2:2]1.C(Cl)Cl.[C-:20]#[N:21].[K+]>[Cl-].C([N+](CC)(CC)CC)C1C=CC=CC=1.O>[CH:1]1([O:6][C:7]2[CH:8]=[C:9]([CH2:10][C:20]#[N:21])[CH:12]=[CH:13][C:14]=2[O:15][CH3:16])[CH2:5][CH2:4][CH2:3][CH2:2]1 |f:2.3,4.5|
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Name
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Quantity
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119 g
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Type
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reactant
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Smiles
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C1(CCCC1)OC=1C=C(CCl)C=CC1OC
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Name
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Quantity
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120 mL
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Type
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reactant
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Smiles
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C(Cl)Cl
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Name
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Quantity
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70.7 g
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Type
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reactant
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Smiles
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[C-]#N.[K+]
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Name
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Quantity
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35 g
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Type
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catalyst
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Smiles
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[Cl-].C(C1=CC=CC=C1)[N+](CC)(CC)CC
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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was stirred vigorously at room temperature for 48 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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ADDITION
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Details
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The reaction mixture was diluted with
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Type
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CUSTOM
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Details
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methylene chloride and the layers were separated
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Type
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EXTRACTION
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Details
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The methylene chloride solution was extracted several times with water
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Type
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CUSTOM
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Details
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evaporated
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Reaction Time |
48 h |
Name
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Type
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product
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Smiles
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C1(CCCC1)OC=1C=C(C=CC1OC)CC#N
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Type | Value | Analysis |
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AMOUNT: MASS | 109 g | |
YIELD: PERCENTYIELD | 95% | |
YIELD: CALCULATEDPERCENTYIELD | 96.2% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |